Cas no 556-18-3 (4-Aminobenzaldehyde)

• Product Name: 4-Aminobenzaldehyde
• CAS No: 556-18-3
• Molecular Formula: C₇H₇NO
• Molecular Weight: 121.14
• MDL: MFCD00038137
• CID: 38320
• PubChem ID: 11158

4-Aminobenzaldehyde Properties

Names and Identifiers

• 4-Aminobenzaldehyde
• 4-amino-Benzaldehyde
• 4-amino-benzaldehyd
• 4-Aminobenzenecarbaldehyde
• 4-formylaniline
• P-AMINOBENZALDEHYDE
• p-Aminobenzaldenhyde
• PARA-AMINOBENZALDEHYDE
• p-Formylaniline
• SCHEMBL214899
• AMINOBENZALDEHYDE, P-
• NSC-45163
• DTXSID3060299
• Benzaldehyde, 4-amino-
• NCGC00184183-03
• 4-Aminobenzaldehyde, AldrichCPR
• J-514422
• NCGC00184183-01
• NCGC00184183-02
• Benzaldehyde, p-amino-
• CCRIS 8885
• VATYWCRQDJIRAI-UHFFFAOYSA-N
• GS-3084
• FT-0601039
• VATYWCRQDJIRAI-UHFFFAOYSA-
• EN300-85865
• Q21099246
• A830723
• UNII-74Q1671TS1
• CHEMBL1885510
• InChI=1/C7H7NO/c8-7-3-1-6(5-9)2-4-7/h1-5H,8H2
• NSC60117
• NSC45163
• 556-18-3
• 4-14-00-00048 (Beilstein Handbook Reference)
• CS-0112994
• F8883-5867
• BRN 1362885
• EINECS 209-115-2
• NSC-60117
• NS00033354
• NSC 45163
• p-Aminobenzaldehyd
• 74Q1671TS1
• 28107-09-7
• WLN: ZR DVH
• AKOS004902086
• SY003470
• A0260
• CCRIS-8885
• p-amino-benzaldehyde
• A936241
• 4-azanylbenzaldehyde
• CHEBI:190128
• HY-W076836
• MFCD00038137
• aniline, 4-formyl-
• STL163885
• DB-006650
• BBL013016

• MDL： MFCD00038137
• InChIKey： VATYWCRQDJIRAI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO/c8-7-3-1-6(5-9)2-4-7/h1-5H,8H2
• SMILES： C1=C(C=CC(=C1)N)C=O

Computed Properties

• Exact Mass: 121.052764g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 121.052764g/mol
• Monoisotopic Mass: 121.052764g/mol
• Topological Polar Surface Area: 43.1Ų
• Heavy Atom Count: 9
• Complexity: 95.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.66250
• PSA: 43.09000
• Refractive Index: 1.5323 (estimate)
• Boiling Point: 138-139 C
• Melting Point: 71-72 °C
• Flash Point: 122 °C
• Color/Form: Yellow crystalline powder.
• Solubility: Soluble in alcohol and benzene, insoluble in water, very easy to polymerize.
• Density: 0,868 g/cm